Cas no 51917-75-0 (Benzenemethanaminium,3,5-bis(1,1-dimethylethyl)-2-hydroxy-N,N,N-trimethyl-, iodide (1:1))

Benzenemethanaminium,3,5-bis(1,1-dimethylethyl)-2-hydroxy-N,N,N-trimethyl-, iodide (1:1) structure
51917-75-0 structure
Product Name:Benzenemethanaminium,3,5-bis(1,1-dimethylethyl)-2-hydroxy-N,N,N-trimethyl-, iodide (1:1)
CAS No:51917-75-0
MF:C18H32INO
MW:405.357257843018
CID:386063
PubChem ID:24199315
Update Time:2025-04-19

Benzenemethanaminium,3,5-bis(1,1-dimethylethyl)-2-hydroxy-N,N,N-trimethyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanaminium,3,5-bis(1,1-dimethylethyl)-2-hydroxy-N,N,N-trimethyl-, iodide (1:1)
    • (3,5-ditert-butyl-2-hydroxyphenyl)methyl-trimethylazanium,iodide
    • NSC321589
    • NSC-321589
    • DTXSID70639260
    • 51917-75-0
    • (3,5-Di-tert-butyl-2-hydroxyphenyl)-N,N,N-trimethylmethanaminium iodide
    • Inchi: 1S/C18H31NO.HI/c1-17(2,3)14-10-13(12-19(7,8)9)16(20)15(11-14)18(4,5)6;/h10-11H,12H2,1-9H3;1H
    • InChI Key: SNTRZORAAQJIDV-UHFFFAOYSA-N
    • SMILES: [I-].OC1C(=CC(=CC=1C(C)(C)C)C(C)(C)C)C[N+](C)(C)C

Computed Properties

  • Exact Mass: 278.24856
  • Monoisotopic Mass: 405.15286g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 316
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
  • LogP: 1.19740
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